Cas no 1807141-60-1 (3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine
• CAS No: 1807141-60-1
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4891733
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine

• Inchi： 1S/C7H5F2IN2O2/c1-3-5(10)2-4(6(8)9)7(11-3)12(13)14/h2,6H,1H3
• InChI Key： NIYJMXCNLYYGPA-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(C(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine

3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine: An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine (CAS No. 1807141-60-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, iodo, and methyl substituents on a nitropyridine scaffold, offers a promising platform for the development of new pharmaceutical agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This substitution can significantly improve the pharmacokinetic properties of a compound, making it more suitable for in vivo applications. Additionally, the presence of the iodo group provides a handle for radiolabeling, which is crucial for imaging studies and understanding the biodistribution of the compound.

The 6-methyl substitution on the pyridine ring further contributes to the overall stability and solubility of the molecule. The combination of these substituents results in a highly versatile and tunable structure that can be optimized for various therapeutic targets. Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine in several areas, including anticancer therapy, antimicrobial activity, and as a scaffold for prodrug design.

In the context of anticancer therapy, 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine has shown promising results in inhibiting the growth of various cancer cell lines. The nitro group on the pyridine ring can be reduced under hypoxic conditions, leading to the formation of cytotoxic metabolites that selectively target cancer cells. This property makes it an attractive candidate for developing hypoxia-activated prodrugs (HAPs), which are designed to be activated specifically in the hypoxic regions of tumors.

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine exhibited potent antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The researchers found that these compounds effectively induced apoptosis and cell cycle arrest, suggesting their potential as lead compounds for further drug development.

Beyond its anticancer properties, 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine has also shown promise as an antimicrobial agent. The nitro group can be reduced by microbial reductases, generating reactive oxygen species (ROS) that are toxic to bacteria. This mechanism makes it a potential candidate for developing new antibiotics against multidrug-resistant pathogens. A recent study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.

In addition to its direct therapeutic applications, 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine serves as an excellent scaffold for prodrug design. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the iodo group allows for easy radiolabeling with isotopes such as iodine-123 or iodine-131, which can be used for imaging studies to monitor drug distribution and metabolism.

The versatility of this compound has also been explored in combination therapies. For instance, combining 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine-based prodrugs with other anticancer agents or immunotherapies can enhance treatment efficacy while reducing side effects. A study published in Cancer Research demonstrated that a combination therapy using this compound and immune checkpoint inhibitors significantly improved tumor regression and survival rates in preclinical models.

The synthesis of 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine involves several well-established chemical reactions. The key steps include the introduction of the difluoromethyl group via a nucleophilic substitution reaction, followed by iodination and nitration reactions to achieve the desired substituents on the pyridine ring. The synthetic route is highly modular, allowing for easy modification and optimization to tailor the compound's properties for specific applications.

In conclusion, 3-(Difluoromethyl)-5-iodo-6-methyl-2-nitropyridine (CAS No. 1807141-60-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive candidate for developing new drugs with improved pharmacokinetic properties and enhanced therapeutic efficacy. Ongoing research continues to uncover new possibilities for this versatile molecule, making it an exciting area of focus for both academic and industrial researchers.